Cas no 1344801-47-3 (3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one)

• Product Name: 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one
• CAS No: 1344801-47-3
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 6329490
• PubChem ID: 63708792
• Update Time: 2025-10-23

3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one
• 1344801-47-3
• EN300-1126631

• Inchi： 1S/C11H11FO2/c1-2-14-7-6-11(13)9-4-3-5-10(12)8-9/h3-8H,2H2,1H3/b7-6+
• InChI Key： HWZRJVAOYFEITD-VOTSOKGWSA-N
• SMILES： FC1=CC=CC(C(/C=C/OCC)=O)=C1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one

Recent Advances in the Study of 3-Ethoxy-1-(3-fluorophenyl)prop-2-en-1-one (CAS: 1344801-47-3)

3-Ethoxy-1-(3-fluorophenyl)prop-2-en-1-one (CAS: 1344801-47-3) is a fluorinated enone derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in medicinal chemistry, particularly as a building block for the synthesis of bioactive molecules. Recent studies have focused on its reactivity, synthetic utility, and biological activities, making it a compound of interest for drug discovery and development.

One of the key areas of research involving 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one is its role as a Michael acceptor in organic synthesis. The presence of the α,β-unsaturated carbonyl moiety allows it to participate in conjugate addition reactions, enabling the construction of complex molecular architectures. Recent publications have highlighted its use in the synthesis of heterocyclic compounds, which are often pivotal in the development of pharmaceuticals. For instance, a 2023 study demonstrated its efficacy in the formation of pyrazole and pyrimidine derivatives, which exhibit promising antimicrobial and anti-inflammatory properties.

In addition to its synthetic applications, 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one has been investigated for its direct biological effects. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Researchers have hypothesized that the fluorine substitution at the phenyl ring could enhance its binding affinity to target proteins, thereby improving its pharmacological profile. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

The pharmacokinetic properties of 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one have also been a subject of recent exploration. Computational modeling and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions indicate that the compound possesses favorable drug-like characteristics, such as moderate solubility and permeability. These properties, combined with its synthetic versatility, position it as a promising candidate for further optimization in drug design programs.

Despite these advancements, challenges remain in the large-scale production and purification of 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one. Recent efforts have focused on developing more efficient and sustainable synthetic routes, including catalytic methods that minimize waste and improve yield. Green chemistry approaches, such as the use of biodegradable solvents and renewable catalysts, are being explored to address these challenges and align with global sustainability goals.

In conclusion, 3-ethoxy-1-(3-fluorophenyl)prop-2-en-1-one (CAS: 1344801-47-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential bioactive agent underscores its significance in modern drug discovery. Future studies should aim to elucidate its mechanism of action, optimize its pharmacokinetic properties, and explore its applicability in treating various diseases. The ongoing research on this compound highlights the dynamic interplay between chemistry and biology in advancing therapeutic innovations.